Cas no 91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-)
91902-87-3 structure
Product Name:Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
CAS No:91902-87-3
MF:C13H12O3
MW:216.232583999634
CID:767154
PubChem ID:71328601
Update Time:2025-04-19
Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
- 1-(1,8-dihydroxy-6-methylnaphthalen-2-yl)ethanone
- 1-(1,8-Dihydroxy-6-methylnaphthalen-2-yl)ethan-1-one
- 91902-87-3
- DTXSID30757535
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- Inchi: 1S/C13H12O3/c1-7-5-9-3-4-10(8(2)14)13(16)12(9)11(15)6-7/h3-6,15-16H,1-2H3
- InChI Key: JTURDGSXQNLYHD-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=CC=C2C=C(C)C=C(C2=1)O
Computed Properties
- Exact Mass: 216.078644241g/mol
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.5Ų
Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-) Related Products
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